Benzene, 4-bromo-1-methoxy-2-(methoxymethyl)-
Overview
Description
Benzene, 4-bromo-1-methoxy-2-(methoxymethyl)-, commonly known as 4-Bromo-2-(methoxymethyl)anisole, is a chemical compound that is widely used in scientific research. It is a colorless liquid that is soluble in organic solvents and is commonly used as a building block in the synthesis of other organic compounds.
Scientific Research Applications
Electrophilic Aromatic Substitution (EAS) Reactions
4-Bromo-1-methoxy-2-(methoxymethyl)benzene is a versatile starting material for EAS reactions. By replacing the bromine or methoxy group, researchers can synthesize more complex molecules. For example, it can serve as a precursor for the synthesis of substituted benzenes, which find applications in pharmaceuticals, agrochemicals, and materials science .
Pharmaceutical Intermediates
The compound’s bromine and methoxy groups make it an attractive intermediate for pharmaceutical synthesis. Researchers can modify these functional groups to create novel drug candidates. Its stability and reactivity profile make it suitable for designing bioactive molecules .
Organic Synthesis and Medicinal Chemistry
Scientists use 4-bromo-1-methoxy-2-(methoxymethyl)benzene as a building block in organic synthesis. It participates in cross-coupling reactions (such as Suzuki-Miyaura coupling) to form C-C bonds. Medicinal chemists can exploit its reactivity to create libraries of diverse compounds for drug discovery .
Materials Science and Polymer Chemistry
The compound’s aromatic ring and functional groups make it useful in designing polymers and materials. Researchers can incorporate it into polymer backbones or side chains to enhance properties like solubility, thermal stability, or optical properties. Applications include coatings, adhesives, and optoelectronic devices .
Fluorescent Probes and Imaging Agents
By introducing fluorophores or other reporter groups, scientists can transform 4-bromo-1-methoxy-2-(methoxymethyl)benzene into fluorescent probes. These probes help visualize specific cellular processes or molecular interactions. Its stability and low toxicity are advantageous for biological imaging applications .
Agrochemicals and Pesticides
The compound’s structural features make it suitable for designing agrochemicals. Researchers can modify it to create herbicides, fungicides, or insecticides. Its stability and reactivity allow for targeted delivery and controlled release of active ingredients .
Mechanism of Action
Target of Action
Similar compounds are often used as reagents in organic synthesis, suggesting that their targets could be a wide range of organic molecules .
Mode of Action
The bromine atom can be displaced by nucleophiles, allowing the formation of new carbon-carbon or carbon-heteroatom bonds .
Biochemical Pathways
Brominated benzenes can participate in various reactions, potentially affecting a wide range of biochemical pathways depending on the context of their use .
Result of Action
Brominated compounds can be highly reactive and may cause various changes at the molecular and cellular level depending on their specific targets and the context of their use .
Action Environment
The action, efficacy, and stability of “Benzene, 4-bromo-1-methoxy-2-(methoxymethyl)-” can be influenced by various environmental factors . These may include temperature, pH, the presence of other substances, and specific conditions of the environment where the compound is used.
properties
IUPAC Name |
4-bromo-1-methoxy-2-(methoxymethyl)benzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO2/c1-11-6-7-5-8(10)3-4-9(7)12-2/h3-5H,6H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPISKQGSSFNTNH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=C(C=CC(=C1)Br)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801265324 |
Source
|
| Record name | 4-Bromo-1-methoxy-2-(methoxymethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801265324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.09 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1-methoxy-2-(methoxymethyl)benzene | |
CAS RN |
338454-43-6 |
Source
|
| Record name | 4-Bromo-1-methoxy-2-(methoxymethyl)benzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=338454-43-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Bromo-1-methoxy-2-(methoxymethyl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801265324 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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